Cas no 1805171-06-5 (2-Bromo-6-(difluoromethyl)-3-hydroxypyridine-5-acetonitrile)

• Product Name: 2-Bromo-6-(difluoromethyl)-3-hydroxypyridine-5-acetonitrile
• CAS No: 1805171-06-5
• MF: C₈H₅BrF₂N₂O
• MW: 263.038907766342
• CID: 4915158
• Update Time: 2025-06-10

2-Bromo-6-(difluoromethyl)-3-hydroxypyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(difluoromethyl)-3-hydroxypyridine-5-acetonitrile

• Inchi： 1S/C8H5BrF2N2O/c9-7-5(14)3-4(1-2-12)6(13-7)8(10)11/h3,8,14H,1H2
• InChI Key： CMYSKAOEXHCDIW-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(CC#N)C(C(F)F)=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 1.8
• Topological Polar Surface Area: 56.9

Additional information on 2-Bromo-6-(difluoromethyl)-3-hydroxypyridine-5-acetonitrile

Research Briefing on 2-Bromo-6-(difluoromethyl)-3-hydroxypyridine-5-acetonitrile (CAS: 1805171-06-5)

2-Bromo-6-(difluoromethyl)-3-hydroxypyridine-5-acetonitrile (CAS: 1805171-06-5) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its bromo, difluoromethyl, hydroxyl, and acetonitrile functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 2-Bromo-6-(difluoromethyl)-3-hydroxypyridine-5-acetonitrile as a key building block in the synthesis of novel pyridine-based kinase inhibitors. The researchers demonstrated that the compound's unique electronic properties, conferred by the difluoromethyl and hydroxyl groups, enhance its binding affinity to ATP-binding sites in target kinases. This finding opens new avenues for the design of more selective and potent kinase inhibitors for cancer therapy.

In addition to its applications in kinase inhibitor development, recent research has investigated the antimicrobial potential of derivatives synthesized from 2-Bromo-6-(difluoromethyl)-3-hydroxypyridine-5-acetonitrile. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that fluorinated pyridine derivatives exhibited broad-spectrum activity against drug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. The presence of the difluoromethyl group was found to significantly improve membrane permeability and target engagement.

The synthetic accessibility of 2-Bromo-6-(difluoromethyl)-3-hydroxypyridine-5-acetonitrile has also been a focus of recent optimization efforts. A team from MIT developed a novel, scalable synthesis route in 2023 that reduces the number of steps from traditional methods while improving overall yield. This advancement, published in Organic Process Research & Development, addresses previous challenges in large-scale production and could facilitate broader application of this compound in pharmaceutical development.

Looking forward, the unique structural features of 2-Bromo-6-(difluoromethyl)-3-hydroxypyridine-5-acetonitrile continue to inspire innovative research directions. Current investigations are exploring its potential in PROTAC (Proteolysis Targeting Chimera) design and as a fluorinated bioisostere in medicinal chemistry. The compound's ability to serve as a multifunctional scaffold makes it particularly valuable in the era of precision medicine and targeted drug delivery systems.